BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical characteristics of 2-
Tetradecylbenzenesulfonic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Tetradecylbenzenesulfonic acid

Cat. No.: B12705931

An in-depth technical guide on the physicochemical characteristics of 2-
Tetradecylbenzenesulfonic acid, designed for researchers, scientists, and drug development
professionals.

Introduction

2-Tetradecylbenzenesulfonic acid is an organosulfur compound and a member of the linear
alkylbenzene sulfonates (LAS) class of anionic surfactants. Its amphiphilic molecular structure,
consisting of a hydrophilic sulfonate head group and a hydrophobic 14-carbon alkyl tail
attached to a benzene ring at the second position, imparts surface-active properties. These
properties make it and its salts valuable in various industrial and research applications,
including as detergents, emulsifiers, and wetting agents. Understanding its core
physicochemical characteristics is crucial for optimizing its use in formulation development and
for predicting its behavior in complex systems.

Physicochemical Characteristics

The key physicochemical properties of tetradecylbenzenesulfonic acid are summarized below.
Data may refer to different isomers or the general class of tetradecylbenzenesulfonic acids, as
specified.
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Property Value Reference | Note
Molecular Formula C20H3403S [1112]
Molecular Weight 354.5 g/mol [1][2]
2-Tetradecylbenzenesulfonic Based on structure; related
IUPAC Name ) ) ]
acid isomers exist[1]
CAS Number 788758-12-3 (for 2-isomer) [2]
] o General characteristic for
Appearance Yellow to brown viscous liquid o
similar compounds[3]
For the 4-
Melting Point 47 °C tetradecylbenzenesulfonic acid
isomer
o Estimated based on
Acidity (pKa) ~-6.5 ) )
benzenesulfonic acid[4]
Solubility Soluble in water [3][5]

Critical Micelle Conc.

Varies with conditions (e.g.,

temp, salinity)

A key parameter for

surfactants[6]

Detailed Properties

Acidity and pKa

The sulfonic acid moiety (-SOsH) is a strong acid. While an experimental pKa value for 2-

tetradecylbenzenesulfonic acid is not readily available, it is expected to be very low. For

comparison, the pKa of the parent compound, benzenesulfonic acid, is reported to be as low as

-6.5[4]. This indicates that 2-tetradecylbenzenesulfonic acid is almost completely dissociated

in aqueous solutions, existing as the tetradecylbenzenesulfonate anion.

Solubility and Micellization

As an amphiphilic molecule, 2-tetradecylbenzenesulfonic acid exhibits limited solubility as

individual molecules (monomers) in water. When its concentration in an aqueous solution

reaches a specific threshold known as the Critical Micelle Concentration (CMC), the surfactant
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monomers self-assemble into aggregates called micelles[6]. In these structures, the
hydrophobic alkyl tails orient towards the core to minimize contact with water, while the
hydrophilic sulfonate head groups form the outer surface. This phenomenon is responsible for
the detergent and solubilizing properties of the surfactant[7]. The CMC is a critical parameter
that depends on temperature, pH, and the presence of electrolytes[6].
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Caption: Conceptual diagram of surfactant monomers forming a micelle at the critical micelle
concentration (CMC).

Surface Activity

A defining characteristic of surfactants is their ability to adsorb at interfaces (e.g., air-water) and
reduce surface tension. Before the CMC is reached, the surface tension of the solution
decreases significantly as the concentration of the surfactant increases. Once micelles begin to
form at the CMC, the concentration of monomers in the bulk solution remains relatively
constant, and thus the surface tension plateaus[6][8].

Experimental Protocols
Determination of pKa by Potentiometric Titration

This method determines the pKa by measuring the pH of a solution as a titrant is added.
Methodology:

o Preparation: A precise amount of 2-tetradecylbenzenesulfonic acid is dissolved in a
suitable solvent, typically a mixture of water and an organic co-solvent like methanol to
ensure solubility[9]. A calibrated pH electrode is placed in the solution.

« Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,
known increments using a burette.

» Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing
the solution to equilibrate.

e Analysis: The data is plotted as pH versus the volume of titrant added. The equivalence
point, where the moles of added base equal the initial moles of the acid, is identified from the
inflection point of the titration curve.

e pKa Calculation: The pKa is the pH at which half of the acid has been neutralized. For strong
acids that dissociate completely, this direct method is challenging. Therefore, extrapolation
methods, such as the Yasuda-Shedlovsky method, are often required when using co-
solvents to determine the pKa in a purely agueous medium[9][10].
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Determination of Critical Micelle Concentration (CMC)
via Surface Tension Measurement

This is a primary method for determining the CMC of surfactants. It relies on the principle that
surface tension changes dramatically with surfactant concentration only up to the CMC.

Methodology:

o Solution Preparation: A series of aqueous solutions of 2-tetradecylbenzenesulfonic acid
with varying concentrations are prepared, spanning a range both below and above the
expected CMC.

o Tensiometer Calibration: A surface tensiometer (e.g., using the Du Noduy ring or Wilhelmy
plate method) is calibrated according to the manufacturer's instructions, typically with
deionized water.

o Measurement: The surface tension of each prepared solution is measured at a constant
temperature (e.g., 25 °C)[11]. The ring or plate is thoroughly cleaned between
measurements to prevent cross-contamination.

o Data Plotting and Analysis: The measured surface tension values (y) are plotted against the
logarithm of the surfactant concentration (log C).

o CMC Determination: The resulting plot will typically show two distinct linear regions. The
surface tension decreases linearly with log C and then becomes nearly constant. The CMC
is determined from the concentration at the point of intersection of these two lines[6].
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Caption: Experimental workflow for determining the Critical Micelle Concentration (CMC) using
surface tension measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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